2-{[(5,6-dimethyl-1H-benzimidazol-2-yl)thio]methyl}benzonitrile

• IUPAC Name: 2-[(5,6-dimethyl-1H-benzimidazol-2-yl)sulfanylmethyl]benzonitrile
• InChI: InChI=1S/C17H15N3S/c1-11-7-15-16(8-12(11)2)20-17(19-15)21-10-14-6-4-3-5-13(14)9-18/h3-8H,10H2,1-2H3,(H,19,20)
• InChI Key: UJRAVYVAAGGGDR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1C)N=C(N2)SCC3=CC=CC=C3C#N
• Molecular Formula: C17H15N3S
• Molecular Weight: 293.4 g/mol

Description

2-{[(5,6-dimethyl-1H-benzimidazol-2-yl)thio]methyl}benzonitrile is a useful research compound. Its molecular formula is C17H15N3S and its molecular weight is 293.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 293.09866866 g/mol and the complexity rating of the compound is 404. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To 5,6-dimethylbenzimidazole-2-thiol (713 mg, 4 mmol) in dimethylformamide (10 ml), triethylamine (836 μl, 6 mmol) and 2-bromomethylbenzonitrile (1176 mg, 6 mmol) were added. After stirring at 80° C. overnight, water was added to the mixture, followed by extraction with ethyl acetate. After the ethyl acetate phase was dried with anhydrous sodium sulfate, it was concentrated and the residue was purified by silica gel column chromatography (hexane:ethyl acetate=3:2) to obtain 2-((5,6-dimethylbenzimidazole-2-ylthio)methyl)benzenecarbonitrile (1159 mg, yield 99%).